Cas no 1383973-52-1 (5-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-1-carboxylic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-1-carboxylic acid
• CAS No: 1383973-52-1
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5840500
• PubChem ID: 67981056
• Update Time: 2025-06-13

5-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-1-carboxylic acid, 5-[[(phenylmethoxy)carbonyl]amino]-
• 5-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-1-carboxylic acid
• OOTZQWSMGUATTD-UHFFFAOYSA-N
• 5-{[(benzyloxy)carbonyl]amino}bicyclo[3.2.1]octane-1-carboxylic acid
• SCHEMBL9951765
• EN300-12647048
• 5-(benzyloxycarbonylamino)bicyclo[3.2.1]octane-1-carboxylic acid
• 5-(((Benzyloxy)carbonyl)amino)bicyclo[3.2.1]octane-1-carboxylic acid
• starbld0041894
• 1383973-52-1

• Inchi： 1S/C17H21NO4/c19-14(20)16-7-4-8-17(12-16,10-9-16)18-15(21)22-11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H,18,21)(H,19,20)
• InChI Key： OOTZQWSMGUATTD-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(NC(OCC3=CC=CC=C3)=O)(CC1)CCC2

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 496.7±34.0 °C(Predicted)
• pka: 4.62±0.40(Predicted)

Additional information on 5-{(benzyloxy)carbonylamino}bicyclo3.2.1octane-1-carboxylic acid

Recent Advances in the Study of 5-{(benzyloxy)carbonylamino}bicyclo[3.2.1]octane-1-carboxylic acid (CAS: 1383973-52-1)

The compound 5-{(benzyloxy)carbonylamino}bicyclo[3.2.1]octane-1-carboxylic acid (CAS: 1383973-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its rigid three-dimensional framework, offers a promising platform for the development of novel bioactive molecules. Recent studies have explored its utility as a building block in peptidomimetics, enzyme inhibitors, and targeted drug delivery systems.

One of the key areas of research involving this compound is its role in the inhibition of proteolytic enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-{(benzyloxy)carbonylamino}bicyclo[3.2.1]octane-1-carboxylic acid exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), a family of enzymes implicated in cancer metastasis and inflammatory diseases. The study highlighted the compound's ability to bind to the active site of MMP-9 with high affinity, suggesting its potential as a lead compound for anticancer therapeutics.

In addition to its enzyme inhibitory properties, recent work has focused on the compound's application in peptide synthesis. Researchers have utilized 5-{(benzyloxy)carbonylamino}bicyclo[3.2.1]octane-1-carboxylic acid as a constrained amino acid analog to stabilize peptide secondary structures. A 2024 paper in Organic Letters reported the successful incorporation of this scaffold into cyclic peptides, resulting in enhanced metabolic stability and bioavailability. These findings underscore its value in the design of peptide-based drugs.

Another notable advancement is the exploration of this compound in drug delivery systems. Due to its hydrophobic nature and structural rigidity, it has been investigated as a component of nanocarriers for targeted drug release. A recent study in ACS Nano described the development of a polymer-drug conjugate incorporating 5-{(benzyloxy)carbonylamino}bicyclo[3.2.1]octane-1-carboxylic acid, which demonstrated improved tumor accumulation and reduced off-target effects in preclinical models.

Despite these promising developments, challenges remain in the scalable synthesis and optimization of this compound. Current synthetic routes often involve multi-step procedures with moderate yields, as noted in a 2023 review in Chemical Reviews. Future research directions may focus on streamlining the synthesis and exploring novel derivatives with enhanced pharmacological properties.

In conclusion, 5-{(benzyloxy)carbonylamino}bicyclo[3.2.1]octane-1-carboxylic acid (CAS: 1383973-52-1) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery and development. Ongoing research continues to uncover its potential, positioning it as a valuable tool for addressing unmet medical needs in oncology, inflammation, and beyond.